BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
tert-Butyl Ethyl Malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl ethyl malonate

Cat. No.: B1266440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,
suppliers, and key technical data for tert-butyl ethyl malonate (CAS No: 32864-38-3). This
versatile reagent is a valuable building block in organic synthesis, particularly in the
pharmaceutical industry for the creation of complex molecular architectures.

Physicochemical Properties

tert-Butyl ethyl malonate is a colorless liquid with the following properties:

Molecular Formula: CoH1604[1][2]

Molecular Weight: 188.22 g/mol [1]

IUPAC Name: 1-tert-butyl 3-ethyl propanedioate[3]

Synonyms: Malonic acid tert-butyl ethyl ester[4]

Commercial Suppliers and Specifications

A variety of chemical suppliers offer tert-butyl ethyl malonate, typically at a purity of 95% or
greater. The following table summarizes the offerings from several prominent suppliers for easy
comparison.
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Synthesis and Applications

tert-Butyl ethyl malonate is a key intermediate in the malonic ester synthesis, a versatile
method for preparing carboxylic acids. The presence of two different ester groups, ethyl and
tert-butyl, allows for selective deprotection under different reaction conditions. The tert-butyl
group can be removed under acidic conditions, while the ethyl group is typically cleaved by
hydrolysis under basic or acidic conditions. This differential reactivity is highly advantageous in
multi-step organic syntheses.

Exemplary Experimental Protocol: Alkylation of tert-
Butyl Ethyl Malonate

The following is a representative protocol for the alkylation of tert-butyl ethyl malonate, a
crucial step in the synthesis of substituted carboxylic acids.

Materials:

 tert-Butyl ethyl malonate

e Sodium hydride (NaH) as a 60% dispersion in mineral oil
e Anhydrous tetrahydrofuran (THF)

o Alkyl halide (e.g., benzyl bromide)

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Ethyl acetate

e Brine
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

e To a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous THF at 0 °C under
an inert atmosphere (e.g., argon or nitrogen), add a solution of tert-butyl ethyl malonate
(1.0 equivalent) in anhydrous THF dropwise.

o Allow the reaction mixture to warm to room temperature and stir for 30 minutes, or until the
evolution of hydrogen gas ceases.

e Cool the resulting solution back to 0 °C and add the alkyl halide (1.05 equivalents) dropwise.
» Let the reaction mixture warm to room temperature and stir overnight.

e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel to obtain the pure alkylated
product.

Workflow for Carboxylic Acid Synthesis

The following diagram illustrates the general workflow for the synthesis of a substituted
carboxylic acid starting from tert-butyl ethyl malonate. This process highlights the key steps
of deprotonation, alkylation, and subsequent selective deprotection and decarboxylation.
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Caption: Synthetic pathway from tert-butyl ethyl malonate to a substituted carboxylic acid.

Safety Information

tert-Butyl ethyl malonate is a combustible liquid.[7][8] It is advisable to handle it in a well-
ventilated area and away from sources of ignition. Standard personal protective equipment,
including safety glasses, gloves, and a lab coat, should be worn. For detailed safety
information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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